4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-cyclopropyl-6-(piperidin-4-ylmethoxy)pyrimidine
• InChI: InChI=1S/C13H19N3O/c1-2-11(1)12-7-13(16-9-15-12)17-8-10-3-5-14-6-4-10/h7,9-11,14H,1-6,8H2
• InChI Key: GQXQRKPCZKFMSA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)OCC3CCNCC3
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

“4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine” is a chemical compound with a unique structure that enables a wide range of applications, from drug development to organic synthesis. It contains total 34 bond(s); 17 non-H bond(s), 6 multiple bond(s), 2 rotatable bond(s), 6 aromatic bond(s), 1 three-membered ring(s), 2 six-membered ring(s), 1 secondary amine(s) (aliphatic) and 1 Pyrimidine(s).

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as “this compound”, is an important task in modern organic chemistry. Various synthetic approaches have been applied in preparing pharmacologically active decorated diazines, with special care on pyrimidines.

Molecular Structure Analysis

The molecular structure of “this compound” includes a cyclopropyl group, a piperidin-4-yl group, and a pyrimidine ring. The InChI Code for this compound is 1S/C13H20N4O/c1-18-13-8-12 (15-9-16-13)17 (10-2-3-10)11-4-6-14-7-5-11/h8-11,14H,2-7H2,1H3.

Physical And Chemical Properties Analysis

The physical form of “this compound” is oil. Its molecular weight is 248.33.

Scientific Research Applications

4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine has been studied for its potential applications in scientific research. It has been used to study the biochemical and physiological effects of certain drugs, as well as to investigate the mechanism of action of certain drugs. It has also been used in laboratory experiments to study the efficacy of certain drugs in treating various diseases. In addition, this compound has been used to study the pharmacokinetics and pharmacodynamics of certain drugs.

Mechanism of Action

4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine has been studied for its potential mechanism of action. It has been suggested that this compound may act as a competitive inhibitor of certain enzymes involved in the metabolism of certain drugs. It has also been suggested that this compound may act as an agonist of certain receptors, which could lead to the activation of certain pathways involved in the pharmacological effects of certain drugs.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have suggested that this compound may inhibit the activity of certain enzymes involved in the metabolism of certain drugs, leading to an increase in the bioavailability of the drug. In addition, this compound may act as an agonist of certain receptors, leading to the activation of certain pathways involved in the pharmacological effects of certain drugs.

Advantages and Limitations for Lab Experiments

4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine has several advantages for use in laboratory experiments. It is a synthetic compound that is relatively easy to synthesize, and it is relatively stable in solution. In addition, this compound is relatively inexpensive and can be stored for long periods of time. However, this compound also has some limitations. It is a relatively large molecule, which can make it difficult to handle and can limit its solubility in certain solvents. In addition, this compound may interact with certain other molecules in the laboratory environment, which could affect the results of the experiment.

Future Directions

There are several potential future directions for research involving 4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine. One potential direction is to further investigate the mechanism of action of this compound and to explore the potential applications of this compound in treating various diseases. Another potential direction is to further investigate the biochemical and physiological effects of this compound and to explore the potential applications of this compound in drug delivery systems. In addition, further studies could be conducted to evaluate the efficacy of this compound in laboratory experiments and to explore the potential applications of this compound in drug discovery. Finally, further studies could be conducted to explore the potential interactions of this compound with other molecules in the laboratory environment.

Synthesis Methods

4-cyclopropyl-6-[(piperidin-4-yl)methoxy]pyrimidine can be synthesized using a three-step process. The first step involves the reaction of 4-chloro-6-methylpyrimidine and 4-chloropiperidine in the presence of sodium hydride to form 4-chloro-6-[(piperidin-4-yl)methoxy]pyrimidine. The second step involves the reaction of 4-chloro-6-[(piperidin-4-yl)methoxy]pyrimidine and cyclopropyl bromide in the presence of sodium hydride to form this compound. The third step involves the reaction of this compound and trimethylsilyl chloride in the presence of sodium hydride to form this compound-trimethylsilylether.